Cas no 1243025-81-1 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide)

• Product Name: 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide
• CAS No: 1243025-81-1
• MF: C₂₀H₁₅ClN₄O₂
• MW: 378.81170296669
• CID: 5344256
• Update Time: 2025-11-05

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-phenylacetamide
• 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-phenylacetamide
• STL095111
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide
• 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide

• Inchi： 1S/C20H15ClN4O2/c21-15-8-6-14(7-9-15)17-12-18-20(27)24(10-11-25(18)23-17)13-19(26)22-16-4-2-1-3-5-16/h1-12H,13H2,(H,22,26)
• InChI Key： FUJKHDVSELFPJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2C(N(C=CN2N=1)CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 585
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2

Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide

Comprehensive Overview of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide (CAS No. 1243025-81-1)

The compound 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide (CAS No. 1243025-81-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyrazolo[1,5-a]pyrazine core, coupled with a chlorophenyl and phenylacetamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for targeted therapies in oncology and inflammatory disorders. The 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide structure aligns with this trend, as its heterocyclic framework is known to interact with key enzymatic targets. This has led to increased searches for "pyrazolo[1,5-a]pyrazine derivatives" and "chlorophenyl-based bioactive compounds" in scientific databases and AI-driven research tools.

The synthesis of CAS No. 1243025-81-1 involves multi-step organic reactions, often starting from commercially available 4-chlorophenyl precursors. Its acetamide side chain further enhances its solubility and bioavailability, making it a viable candidate for drug development. Given the rising interest in personalized medicine, this compound's potential to be tailored for specific patient populations is a hot topic among researchers and clinicians alike.

From an industrial perspective, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-phenylacetamide is also being explored for its applications in agrochemicals and material science. Its robust chemical stability and functional groups make it suitable for designing advanced materials with specific properties. Searches for "high-performance organic compounds" and "multi-functional heterocycles" often highlight this molecule as a case study.

In conclusion, CAS No. 1243025-81-1 represents a versatile and highly studied compound with broad-ranging implications across multiple scientific disciplines. Its unique structure and potential applications ensure that it remains a focal point for future research and innovation.